Cas no 2818-06-6 (3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate)
2818-06-6 structure
Product Name:3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate
CAS No:2818-06-6
MF:C8H9NO4
MW:183.161362409592
MDL:MFCD03931199
CID:1110298
PubChem ID:5087326
Update Time:2025-04-20
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3,4-dicarboxylic acid 3,4-dimethyl ester
- 3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate
- SB63396
- CS-0215425
- SCHEMBL69740
- CAA81806
- Dimethyl1H-pyrrole-3,4-dicarboxylate
- MFCD03931199
- AKOS006278938
- AS-39137
- DB-141668
- dimethyl pyrrole-3,4-dicarboxylate
- Dimethyl 1H-pyrrole-3,4-dicarboxylate
- HEDIMOSXPHKSMJ-UHFFFAOYSA-N
- Z1198163571
- EN300-246400
- 2818-06-6
-
- MDL： MFCD03931199
- Inchi： 1S/C8H9NO4/c1-12-7(10)5-3-9-4-6(5)8(11)13-2/h3-4,9H,1-2H3
- InChI Key： HEDIMOSXPHKSMJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CNC=C1C(=O)OC)=O
Computed Properties
- Exact Mass: 183.05315777g/mol
- Monoisotopic Mass: 183.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 355.6±22.0 °C at 760 mmHg
- Flash Point: 168.8±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB489816-1 g |
Dimethyl 1H-pyrrole-3,4-dicarboxylate; . |
2818-06-6 | 1g |
€1199.50 | 2023-06-15 | ||
| Alichem | A109009694-250mg |
Dimethyl 1h-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 250mg |
$328.64 | 2023-09-02 | |
| Alichem | A109009694-1g |
Dimethyl 1h-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 1g |
$878.01 | 2023-09-02 | |
| Chemenu | CM465187-1g |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95%+ | 1g |
$733 | 2024-07-28 | |
| Enamine | EN300-246400-0.05g |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 0.05g |
$184.0 | 2024-06-19 | |
| Enamine | EN300-246400-0.1g |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 0.1g |
$274.0 | 2024-06-19 | |
| Enamine | EN300-246400-0.25g |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 0.25g |
$392.0 | 2024-06-19 | |
| Enamine | EN300-246400-0.5g |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 0.5g |
$616.0 | 2024-06-19 | |
| Enamine | EN300-246400-1.0g |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 1.0g |
$791.0 | 2024-06-19 | |
| Enamine | EN300-246400-2.5g |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate |
2818-06-6 | 95% | 2.5g |
$1661.0 | 2024-06-19 |
3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2818-06-6 (3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate) Related Products
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- 2703-17-5(Methyl 1H-pyrrole-3-carboxylate)
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